N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Specification

• Molecular Formula: C22H26N2O5S2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-[(4-methoxybenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Standard InChI: InChI=1S/C22H26N2O5S2/c1-13-3-8-17-18(11-13)30-22(24-20(25)14-4-6-16(29-2)7-5-14)19(17)21(26)23-15-9-10-31(27,28)12-15/h4-7,13,15H,3,8-12H2,1-2H3,(H,23,26)(H,24,25)
• Standard InChI Key: OZBIGDJKNBHLCF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3CCS(=O)(=O)C3)NC(=O)C4=CC=C(C=C4)OC

Introduction

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex organic compound with a molecular weight of approximately 417.5 g/mol. It belongs to the class of heterocyclic compounds, specifically those containing sulfur in their ring structure, and is classified as an amide due to the presence of the carbonyl group attached to a nitrogen atom. This compound features a unique structure that includes a tetrahydrothiophene moiety and a benzothiophene core, which are known for their diverse pharmacological properties.

Synthesis

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several key steps, each requiring careful optimization of reaction conditions to maximize yield and purity. Techniques such as chromatography are often employed for purification.

Potential Applications

This compound is of interest in medicinal chemistry due to its structural complexity and potential biological activities. It falls under the category of thiophene derivatives, which are known for their diverse biological activities and utility in developing new therapeutic agents.

Comparison with Similar Compounds

Compound	Molecular Formula	Unique Features
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	Not specified	Includes a benzothiophene core and methoxyphenyl group
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	C21H24N2O5S2	Features a dioxidotetrahydrothiophen ring and methoxyphenyl group
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Exhibits anti-inflammatory potency as a potential 5-LOX inhibitor